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Compound of Interest

2-(Butylthio)pyrimidine-5-
Compound Name:

carbaldehyde
CAS No.: 915920-13-7
Cat. No.: B1369188
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(Butylthio)pyrimidine-5-
carbaldehyde, a versatile heterocyclic building block with significant applications in medicinal
chemistry and agrochemical research. This document delves into its chemical identity,
synthesis, characterization, and key applications, with a focus on its role in the development of
novel therapeutic agents. Safety protocols and handling guidelines are also provided to ensure
its proper use in a laboratory setting.

Introduction: The Significance of Substituted
Pyrimidines

The pyrimidine scaffold is a cornerstone in the design of biologically active molecules, owing to
its presence in nucleobases and its ability to participate in a wide range of biological
interactions. The strategic functionalization of the pyrimidine ring allows for the fine-tuning of a

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1369188#bc-rfq
https://www.benchchem.com/product/b1369188/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-butylthio-pyrimidine-5-carbaldehyde
https://www.benchchem.com/product/b1369188/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-butylthio-pyrimidine-5-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369188?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

compound's physicochemical properties and biological activity. 2-(Butylthio)pyrimidine-5-

carbaldehyde (CAS No. 915920-13-7) has emerged as a valuable intermediate due to its

unique combination of a reactive aldehyde group and a modifiable thioether linkage. This dual

functionality makes it an attractive starting material for the synthesis of diverse compound

libraries for drug discovery and agrochemical development.[1][2][3]

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-(Butylthio)pyrimidine-5-

carbaldehyde is essential for its effective use in synthesis and research.

Property Value Source(s)
CAS Number 915920-13-7 [4]
Molecular Formula CoH12N20S [4]
Molecular Weight 196.27 g/mol [4]
Not explicitly stated, but
Appearance related compounds are yellow [31[5]
crystalline powders or liquids.
Purity > 95% (by NMR) [3]
Expected to be soluble in
- common organic solvents like
Solubility ]
DMSO, DMF, and chlorinated
solvents.
Store at 0-8°C to ensure
Storage [5]

stability.

Chemical Structure:

Caption: Chemical structure of 2-(Butylthio)pyrimidine-5-carbaldehyde.

Synthesis and Purification
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While a specific, detailed experimental protocol for the synthesis of 2-(Butylthio)pyrimidine-5-
carbaldehyde is not readily available in the public domain, a general and plausible synthetic
route can be inferred from established pyrimidine chemistry. A common approach involves the
condensation of a three-carbon building block with an S-alkylisothiourea derivative.

Proposed Synthetic Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e To cite this document: BenchChem. [An In-depth Technical Guide to 2-(Butylthio)pyrimidine-
5-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1369188/docs#an-in-depth-technical-guide-to-2-
butylthio-pyrimidine-5-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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